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Compound of Interest

Compound Name: 2-ETHOXYSULFONYLETHANOL

Cat. No.: B1329904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
As a Senior Application Scientist, it is understood that progress in the chemical and

pharmaceutical sciences is built upon a deep and practical understanding of key molecular

entities. 2-Ethoxysulfonylethanol, a molecule possessing a unique combination of functional

groups, represents such an entity with significant potential. This guide is designed to provide a

comprehensive technical overview of 2-ethoxysulfonylethanol, moving beyond simple data

points to explain the causality behind its properties and applications. The information herein is

curated to be a self-validating system, grounded in authoritative sources to ensure scientific

integrity.

Molecular Identity and Physicochemical Properties
2-Ethoxysulfonylethanol, identified by the CAS Number 58337-44-3, is a bifunctional organic

compound featuring both a hydroxyl group and an ethoxy sulfonyl group.[1] This unique

structural arrangement imparts a distinct set of physicochemical properties that are

foundational to its reactivity and utility in synthesis.

Chemical Formula: C₄H₁₀O₄S[1]

Structural Formula: CH₃CH₂O-SO₂-CH₂CH₂OH[1]
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Molecular Weight: 154.18 g/mol [1]

The presence of the electron-withdrawing sulfonyl group, the flexible ethoxy moiety, and the

reactive terminal hydroxyl group makes 2-ethoxysulfonylethanol a versatile building block in

organic chemistry.[1]

Structural Diagram
Caption: Chemical structure of 2-Ethoxysulfonylethanol.

Physicochemical Data
For any synthetic application, a clear understanding of the physical properties is paramount.

Below is a summary of the available data for 2-ethoxysulfonylethanol. It is important to note

that while some sources provide specific values, others offer estimations based on structurally

similar compounds. This distinction is crucial for experimental design.

Property Value Source/Comment

Physical State
Solid to liquid (temperature

dependent)

Estimated based on related

compounds[1]

Boiling Point 315.2°C at 760 mmHg ECHEMI[1]

Estimated 160-170°C (2.5

mmHg)

Based on 2-

(ethylsulfonyl)ethanol[1]

Density 1.29 g/cm³ ECHEMI[1]

Estimated 1.2-1.3 g/cm³
Based on related sulfonyl

compounds[1]

Flash Point 144.4°C ECHEMI[1]

Approximately 190°C
Based on 2-

(ethylsulfonyl)ethanol[1]

Solubility
Soluble in water, alcohols, and

polar organic solvents

Based on functional group

analysis[1]

Refractive Index 1.458 ECHEMI[1]
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Note: The discrepancy in boiling point data highlights the importance of experimental

verification or sourcing from a verified supplier with a detailed certificate of analysis.

Synthesis Methodology: A Self-Validating Protocol
The synthesis of 2-ethoxysulfonylethanol can be approached through several established

chemical transformations. A common and logical route is via nucleophilic substitution, a

cornerstone of organic synthesis. The protocol described below is designed to be a self-

validating system, with the rationale for each step clearly articulated.

Proposed Synthesis Workflow: Nucleophilic
Substitution

Starting Materials:
- Sodium Sulfite (Na₂SO₃)

- Ethyl Chloroformate (ClCO₂Et)
- 2-Chloroethanol (ClCH₂CH₂OH)

Step 1: Formation of Sodium Ethoxysulfinate
Na₂SO₃ + ClCO₂Et → EtO-SO₂Na + NaCl + CO₂

Step 2: Nucleophilic Substitution
EtO-SO₂Na + ClCH₂CH₂OH → EtO-SO₂-CH₂CH₂OH + NaCl

Step 3: Work-up and Purification
- Aqueous extraction to remove NaCl

- Distillation or crystallization

Product:
2-Ethoxysulfonylethanol

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 2-Ethoxysulfonylethanol.

Detailed Experimental Protocol
Objective: To synthesize 2-ethoxysulfonylethanol via nucleophilic substitution.

Materials:

Sodium sulfite (anhydrous)

Ethyl chloroformate

2-Chloroethanol

Anhydrous ethanol

Diethyl ether

Saturated sodium chloride solution
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Anhydrous magnesium sulfate

Instrumentation:

Round-bottom flask with reflux condenser and dropping funnel

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus or recrystallization setup

Procedure:

Preparation of Sodium Ethoxysulfinate:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), suspend

anhydrous sodium sulfite in anhydrous ethanol.

Cool the suspension in an ice bath.

Slowly add ethyl chloroformate dropwise via the dropping funnel with vigorous stirring. The

choice of a slow, dropwise addition is to control the exothermic reaction and prevent side

product formation.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and then heat to reflux for several hours to ensure complete reaction. The

progress can be monitored by thin-layer chromatography (TLC).

Cool the mixture and filter to remove the sodium chloride byproduct. The filtrate contains

the sodium ethoxysulfinate.

Nucleophilic Substitution Reaction:

To the ethanolic solution of sodium ethoxysulfinate, add 2-chloroethanol.
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Heat the mixture to reflux and maintain for several hours. The elevated temperature is

necessary to overcome the activation energy for the SN2 reaction. Again, TLC can be

used to monitor the consumption of the starting materials.

Work-up and Purification:

After the reaction is complete, cool the mixture to room temperature and remove the

ethanol under reduced pressure using a rotary evaporator.

Dissolve the residue in diethyl ether and wash with a saturated sodium chloride solution in

a separatory funnel. This aqueous wash is crucial to remove any remaining inorganic

salts.

Separate the organic layer and dry over anhydrous magnesium sulfate. The drying step is

critical to remove any residual water before final purification.

Filter off the drying agent and concentrate the organic solution in vacuo.

The crude product can then be purified by either vacuum distillation or recrystallization,

depending on its physical state at room temperature. The choice of purification method will

depend on the boiling and melting points of the final product and its impurities.

Analytical Characterization
Confident identification and purity assessment are non-negotiable in scientific research. The

following spectroscopic techniques are essential for the characterization of 2-
ethoxysulfonylethanol.
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Technique Expected Observations Rationale

¹H NMR

- Triplet and quartet for the

ethoxy group protons.- Two

triplets for the ethylene bridge

protons.- A broad singlet for

the hydroxyl proton

(exchangeable with D₂O).

The number of signals, their

splitting patterns (n+1 rule),

and integration values will

confirm the proton environment

in the molecule.

¹³C NMR

- Distinct signals for the two

carbons of the ethoxy group.-

Two distinct signals for the

carbons of the ethanol moiety.

The number of signals will

confirm the number of unique

carbon environments.

Infrared (IR) Spectroscopy

- Strong absorption bands for

S=O stretching (1300-1150

cm⁻¹).- Broad O-H stretching

band (3200-3600 cm⁻¹).- C-O

stretching band for the ethoxy

group (1000-1300 cm⁻¹).

These characteristic

absorption bands confirm the

presence of the key functional

groups: sulfonyl, hydroxyl, and

ether.[1]

Mass Spectrometry

- Molecular ion peak (M⁺) at

m/z 154.- Characteristic

fragmentation pattern,

including the loss of the ethoxy

group.

The molecular ion peak

confirms the molecular weight,

while the fragmentation pattern

provides further structural

evidence.

Applications in Research and Drug Development
The true value of a chemical compound lies in its application. 2-Ethoxysulfonylethanol, due to

its dual functionality, serves as a valuable intermediate in various synthetic endeavors.

Role as a Synthetic Intermediate
The hydroxyl and ethoxy sulfonyl groups offer orthogonal reactivity, allowing for selective

chemical modifications.

Preparation of Complex Sulfur-Containing Biomolecules: The sulfonyl group is a common

feature in many biologically active molecules. 2-Ethoxysulfonylethanol can serve as a
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precursor for more complex sulfonamides and sulfones.

Synthesis of Functionalized Surfactants: The combination of a polar hydroxyl head and a

modifiable tail makes it a potential starting material for novel surfactants.

Development of Specialized Polymeric Materials: The hydroxyl group can be used as an

initiation site for polymerization or for grafting onto existing polymer backbones.

Production of Heterocyclic Compounds: The reactive nature of the functional groups can be

exploited in cyclization reactions to form various heterocyclic systems.

Potential in Pharmaceutical Development
The sulfonyl group is a well-established pharmacophore found in a wide range of therapeutic

agents. While specific applications of 2-ethoxysulfonylethanol in marketed drugs are not

widely documented, its derivatives are of significant interest.

Enzyme Inhibitors: Sulfonamide-containing compounds are known inhibitors of various

enzymes, and 2-ethoxysulfonylethanol provides a scaffold for the synthesis of such

inhibitors.

Building Block for Drug Candidates: The hydroxyl group allows for the attachment of other

pharmacologically active moieties through ester or ether linkages, making it a versatile

building block in medicinal chemistry campaigns. Its potential applications could span anti-

inflammatory, antidiabetic, and antimicrobial development.

Safety and Handling
As with any chemical reagent, a thorough understanding of its potential hazards and proper

handling procedures is essential. While a specific, verified Safety Data Sheet (SDS) for 2-
ethoxysulfonylethanol (CAS 58337-44-3) is not readily available in the public domain, a risk

assessment based on its functional groups and related compounds is necessary.

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile),

safety glasses with side shields, and a lab coat.
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Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, especially

when heating the substance or performing reactions.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.

Inhalation: Avoid inhaling dust or vapors.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents. The compound may be hygroscopic.

It is imperative to consult the supplier-specific Safety Data Sheet upon acquisition of this

chemical for detailed and verified safety information.

Future Directions
The utility of 2-ethoxysulfonylethanol presents several avenues for future research:

Development of Novel Synthetic Methodologies: Exploring more efficient and greener

synthetic routes to this compound.

Catalytic Applications: Investigating its potential use in asymmetric synthesis.

Biological Screening: Systematic screening of its derivatives for various biological activities.

Green Chemistry: Its potential as a biodegradable sulfur-containing reagent warrants

investigation.

This guide provides a foundational understanding of 2-ethoxysulfonylethanol, grounded in

available scientific information. It is intended to be a living document, to be updated as more

research on this promising compound becomes available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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